7-Chloro-4-[(2-chloro-6-fluorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-Chloro-4-[(2-chloro-6-fluorobenzyl)sulfanyl]-2,3-dihydro-1,5-benzothiazepine (7-C4-2CBF) is a novel small molecule compound that has been studied for its potential applications in scientific research. 7-C4-2CBF is a derivative of the benzothiazepine (BTZ) class of compounds, which are known for their ability to interact with the cell membrane and modulate ion channels. This compound has been studied for its potential to act as a modulator of ion channels, as well as its potential for use in lab experiments.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Benzothiazepine Derivatives :Researchers have developed novel benzothiazepine derivatives by treating specific precursors with various reagents, showcasing the diverse synthetic pathways employed to obtain these compounds with potential biological activities (Narayana et al., 2006), (Bairwa et al., 2011).
Anticonvulsant Properties :Certain benzothiazepine derivatives have shown excellent anticonvulsant activity, indicating their potential use in treating seizure disorders. This was highlighted by the effectiveness of some synthesized compounds in comparison with standard drugs like diazepam (Narayana et al., 2006), (Pant et al., 2021).
Antimicrobial Activity :Benzothiazepine derivatives have been studied for their antimicrobial activities against various pathogens, including bacteria and fungi. This suggests their potential application in developing new antimicrobial agents (Pant et al., 2018), (Bairwa & Sharma, 2016).
Chemical Transformations and Ring Contraction Reactions :Studies have also focused on the chemical transformations and ring contraction reactions of benzothiazepine derivatives under certain conditions, providing insight into the structural and chemical properties of these compounds (Bertha et al., 2017).
Properties
IUPAC Name |
7-chloro-4-[(2-chloro-6-fluorophenyl)methylsulfanyl]-2,3-dihydro-1,5-benzothiazepine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2FNS2/c17-10-4-5-15-14(8-10)20-16(6-7-21-15)22-9-11-12(18)2-1-3-13(11)19/h1-5,8H,6-7,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWPBHYFLUIZVLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(C=C(C=C2)Cl)N=C1SCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2FNS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.